Cas no 62246-50-8 (Hexanoic acid, 2-isothiocyanato-, ethyl ester)

Hexanoic acid, 2-isothiocyanato-, ethyl ester structure
62246-50-8 structure
Product Name:Hexanoic acid, 2-isothiocyanato-, ethyl ester
CAS No:62246-50-8
MF:C9H15NO2S
MW:201.28590130806
CID:452635
PubChem ID:526512
Update Time:2025-04-19

Hexanoic acid, 2-isothiocyanato-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-isothiocyanato-, ethyl ester
    • ethyl 2-isothiocyanatohexanoate
    • DTXSID30335711
    • 62246-50-8
    • VIIMESNYNGVWOV-UHFFFAOYSA-N
    • 2-Isothiocyanato-hexanoic acid ethyl ester
    • Inchi: 1S/C9H15NO2S/c1-3-5-6-8(10-7-13)9(11)12-4-2/h8H,3-6H2,1-2H3
    • InChI Key: VIIMESNYNGVWOV-UHFFFAOYSA-N
    • SMILES: S=C=NC(C(=O)OCC)CCCC

Computed Properties

  • Exact Mass: 201.08245
  • Monoisotopic Mass: 201.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • PSA: 38.66
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